Cas no 1805602-05-4 (2-Amino-3-fluoro-5-(trifluoromethyl)benzaldehyde)

• Product Name: 2-Amino-3-fluoro-5-(trifluoromethyl)benzaldehyde
• CAS No: 1805602-05-4
• MF: C₈H₅F₄NO
• MW: 207.125015974045
• CID: 4963939
• Update Time: 2025-07-01

2-Amino-3-fluoro-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-fluoro-5-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C8H5F4NO/c9-6-2-5(8(10,11)12)1-4(3-14)7(6)13/h1-3H,13H2
• InChI Key： NOMAJEKBSGYQTG-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=CC(C=O)=C1N

Computed Properties

• Exact Mass: 207.03072643 g/mol
• Monoisotopic Mass: 207.03072643 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1
• Molecular Weight: 207.12

Additional information on 2-Amino-3-fluoro-5-(trifluoromethyl)benzaldehyde

2-Amino-3-Fluoro-5-(Trifluoromethyl)Benzaldehyde: A Comprehensive Overview

The compound with CAS No. 1805602-05-4, commonly referred to as 2-Amino-3-Fluoro-5-(Trifluoromethyl)Benzaldehyde, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes an amino group (-NH2), a fluorine atom, and a trifluoromethyl group (-CF3) attached to a benzaldehyde backbone. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in research and industrial applications.

Recent studies have highlighted the potential of 2-Amino-3-Fluoro-5-(Trifluoromethyl)Benzaldehyde in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-tumor agents. The presence of the trifluoromethyl group is known to enhance the stability and bioavailability of drugs, while the amino group provides sites for further functionalization, enabling the creation of diverse pharmacophores. These findings underscore the importance of this compound in advancing medicinal chemistry.

In addition to its pharmaceutical applications, 2-Amino-3-Fluoro-5-(Trifluoromethyl)Benzaldehyde has also been investigated for its potential in materials science. The compound's ability to form stable coordination complexes with transition metals has been leveraged in the development of novel catalysts for organic synthesis. For instance, recent research has demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are critical in the production of fine chemicals and agrochemicals.

The synthesis of 2-Amino-3-Fluoro-5-(Trifluoromethyl)Benzaldehyde involves a multi-step process that typically begins with the preparation of an intermediate benzaldehyde derivative. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution reactions, while the amino group can be introduced via nucleophilic substitution or reductive amination. These synthetic strategies have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale applications.

One of the most intriguing aspects of 2-Amino-3-Fluoro-5-(Trifluoromethyl)Benzaldehyde is its photophysical properties. Studies have shown that the compound exhibits strong fluorescence under UV light, a property that has been exploited in the development of fluorescent probes for sensing applications. For example, researchers have developed sensors based on this compound for detecting metal ions such as mercury(II) and lead(II), which are hazardous to human health and the environment.

The environmental impact of 2-Amino-3-Fluoro-5-(Trifluoromethyl)Benzaldehyde has also been a topic of recent research. Studies have investigated its biodegradability and toxicity under various conditions, with results indicating that it is relatively stable under normal environmental conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-Amino-3-Fluoro-5-(Trifluoromethyl)Benzaldehyde (CAS No. 1805602-05-4) is a versatile compound with wide-ranging applications in chemistry, materials science, and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As new studies continue to uncover its potential, this compound is poised to play an even more significant role in advancing scientific and technological innovations.